Cas no 1261598-16-6 (2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol)

• Product Name: 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol
• CAS No: 1261598-16-6
• MF: C₁₄H₁₂F₃NO₂
• MW: 283.245794296265
• CID: 4984996
• Update Time: 2025-10-29

2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol

• Inchi： 1S/C14H12F3NO2/c1-20-13-12(6-5-11(8-19)18-13)9-3-2-4-10(7-9)14(15,16)17/h2-7,19H,8H2,1H3
• InChI Key： SRQFEZDEFNPBQO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=C(CO)N=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol

Comprehensive Overview of 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261598-16-6)

2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261598-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with a methoxy group, a trifluoromethylphenyl moiety, and a hydroxymethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1261598-16-6 is frequently searched in chemical databases, reflecting its relevance in modern drug discovery.

In recent years, the demand for fluorinated compounds like 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol has surged, driven by their enhanced metabolic stability and lipophilicity. Researchers are particularly interested in its potential applications in kinase inhibitors and central nervous system (CNS) therapeutics, aligning with the growing focus on precision medicine. The compound’s trifluoromethyl group is a hotspot for modifications, as it often improves binding affinity and pharmacokinetic properties.

The synthesis of CAS 1261598-16-6 typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Its pyridine-6-methanol segment is particularly valuable for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability makes it a sought-after building block in medicinal chemistry and material science.

From an industrial perspective, 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, optimizing its production has become a priority. Innovations like catalytic methods and flow chemistry are being explored to enhance yield and reduce environmental impact.

Another trending topic linked to this compound is its role in AI-driven drug design. Computational tools are now used to predict its interactions with biological targets, accelerating the identification of lead compounds. Searches for "pyridine derivatives in drug discovery" and "trifluoromethylphenyl applications" often highlight its significance, underscoring its interdisciplinary appeal.

In summary, 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261598-16-6) exemplifies the intersection of structural innovation and practical utility. Its relevance in pharmaceutical R&D, coupled with emerging synthetic technologies, positions it as a compound of enduring scientific and commercial interest.